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Compound of Interest

Compound Name: MRTX-EX185 (formic)

Cat. No.: B15141032 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of MRTX-EX185
(formic), a potent KRAS (G12D) inhibitor used in cancer research. While the Safety Data

Sheet (SDS) for MRTX-EX185 (formic) indicates that the compound itself is not classified as a

hazardous substance or mixture, it is often supplied in a solution containing formic acid, which

is a hazardous material.[1] Therefore, disposal procedures must address the risks associated

with formic acid.

I. Understanding the Hazards
MRTX-EX185 is a potent inhibitor of KRAS(G12D).[2][3][4][5] The formic acid component,

however, is a flammable liquid and is corrosive, causing severe skin burns and eye damage.[6]

It is also harmful if swallowed and toxic if inhaled.[6] Due to these hazards, specific handling

and disposal protocols are mandatory.

Key Safety Precautions:

Always handle MRTX-EX185 (formic) in a well-ventilated area, preferably under a chemical

fume hood.[7]

Wear appropriate Personal Protective Equipment (PPE), including safety goggles with side-

shields, chemical-resistant gloves, and a lab coat.[1]
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Ensure an eyewash station and safety shower are readily accessible.[1]

Avoid inhalation of vapors and contact with skin and eyes.[1]

II. Quantitative Data on Formic Acid Hazards
The following table summarizes key quantitative data related to the hazards of formic acid,

which is crucial for understanding its risk profile.

Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL)

5 ppm (8-hour time-weighted

average)
[8]

NIOSH Recommended

Exposure Limit (REL)

5 ppm (10-hour time-weighted

average)
[8]

ACGIH Threshold Limit Value

(TLV)

5 ppm (8-hour time-weighted

average)
[8]

ACGIH Short-Term Exposure

Limit (STEL)
10 ppm [8]

Reportable Quantity (RQ) 5000 lbs [6]

III. Detailed Disposal Protocol
The following protocol outlines the step-by-step procedure for the safe disposal of MRTX-
EX185 (formic) waste. This procedure is primarily focused on neutralizing the formic acid

component.

Materials:

Sodium bicarbonate (or other suitable neutralizing agent like soda ash or dry lime)[8]

pH indicator strips

Appropriate waste container (clearly labeled)

Personal Protective Equipment (PPE)
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Procedure:

Segregation: Isolate the MRTX-EX185 (formic) waste from other laboratory waste streams.

Neutralization:

Slowly add a neutralizing agent, such as sodium bicarbonate, to the waste solution. This

should be done in a fume hood to safely ventilate any gases produced.

Stir the solution gently.

Periodically check the pH of the solution using pH indicator strips.

Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.

Collection: Once neutralized, pour the solution into a clearly labeled hazardous waste

container.

Disposal: The final disposal of the neutralized waste must be conducted in accordance with

all prevailing country, federal, state, and local regulations.[1] Contact your institution's

Environmental Health and Safety (EHS) department for specific guidance on waste pickup

and disposal.

Decontamination: Thoroughly decontaminate all glassware and equipment that came into

contact with MRTX-EX185 (formic) by rinsing with a suitable solvent (e.g., ethanol) followed

by water.

IV. Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of MRTX-EX185
(formic).

Preparation Disposal Procedure Final Steps

Don Appropriate PPE Work in Fume Hood Segregate Waste
Neutralize with

Sodium Bicarbonate
Check pH (6.0-8.0)

If pH is not neutral Collect in Labeled
Waste Container

If pH is neutral
Contact EHS for Disposal Decontaminate Equipment
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Click to download full resolution via product page

MRTX-EX185 (formic) Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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